Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate

• Molecular Formula: C21H24N2O5S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: ethyl 2-[[1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C21H24N2O5S/c1-5-28-21(26)18-12(2)13(3)29-20(18)22-19(25)14-10-17(24)23(11-14)15-6-8-16(27-4)9-7-15/h6-9,14H,5,10-11H2,1-4H3,(H,22,25)
• InChI Key: CKIPHOCQKHMSHW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC

Description

Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate is not fully understood. However, studies have shown that the compound has the ability to inhibit the activity of certain enzymes, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate has the ability to inhibit the growth of cancer cells in vitro. The compound has also been shown to have potential neuroprotective effects in animal models of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high yield. However, the compound is not very soluble in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate. One area of research could be the development of more efficient synthesis methods for the compound. Another area of research could be the exploration of the compound's potential as a therapeutic agent for other diseases, such as Parkinson's disease. Finally, the compound's potential as a fluorescent probe for the detection of other metal ions could also be studied.
Conclusion:
In conclusion, Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate is a compound with significant potential in various scientific fields. Its synthesis method is relatively straightforward, and it has been studied for its potential applications as a therapeutic agent and fluorescent probe. However, further research is needed to fully understand the compound's mechanism of action and potential applications.

Synthesis Methods

The synthesis of Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate involves the reaction of 3-carboxy-4,5-dimethylthiophene-2-acetic acid with N-BOC-L-proline in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to obtain the corresponding N-BOC-L-proline ester. The ester is then reacted with 4-methoxyphenyl isocyanate to form the corresponding urea. Finally, the BOC protecting group is removed by treatment with trifluoroacetic acid to obtain the desired compound.

Scientific Research Applications

Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate has various potential applications in scientific research. It has been studied for its potential use as a fluorescent probe for the detection of metal ions. The compound has also been studied for its potential use as a therapeutic agent in the treatment of cancer and Alzheimer's disease.